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Compound of Interest

Compound Name: SMD-3040

Cat. No.: B12394814 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for the proper disposal and handling of SMD-3040, a potent

and selective SMARCA2 degrader.

Physicochemical Properties
A summary of the key physicochemical properties of SMD-3040 is provided below for easy

reference.

Property Value Source

Molecular Formula C₅₂H₆₆N₁₀O₅S InvivoChem[1]

Molecular Weight 943.21 g/mol InvivoChem[1]

CAS Number 3033109-92-8 TargetMol[2]

Appearance White to off-white solid powder InvivoChem[1]

Solubility
DMSO: ≥ 100 mg/mL (~106.02

mM)
InvivoChem[1]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
InvivoChem[1]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
InvivoChem[1]
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Disposal Procedures
Proper disposal of SMD-3040 is crucial to prevent environmental contamination and ensure

workplace safety. The following step-by-step guide outlines the recommended disposal

protocol.

Step-by-Step Disposal Workflow
Collection:

Collect waste SMD-3040, including any contaminated materials, in a suitable, clearly

labeled, and closed container.[2]

Avoid mixing with other incompatible waste streams.

Storage Before Disposal:

Store the sealed waste container in a dry, cool, and well-ventilated area.[2]

Ensure the storage area is separate from foodstuffs and incompatible materials.[2]

Disposal Method:

The primary recommended method of disposal is through a licensed chemical destruction

facility.[2]

Controlled incineration with flue gas scrubbing is an acceptable alternative.[2]

Crucially, do not discharge SMD-3040 into sewer systems or the environment.[2]

Packaging Decontamination:

Empty containers can be triple-rinsed with an appropriate solvent (e.g., DMSO, followed

by a solvent that can be incinerated).

The rinsate should be collected and disposed of as chemical waste.

Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary

landfill, if local regulations permit.[2]
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Disposal Workflow Diagram
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Caption: A logical workflow for the proper disposal of SMD-3040 waste.

Safety and Handling Protocols
Adherence to strict safety protocols is mandatory when handling SMD-3040 to minimize

exposure and prevent accidents.

Personal Protective Equipment (PPE)
Hand Protection: Wear chemical-impermeable gloves.

Eye Protection: Use safety glasses with side-shields or goggles.

Skin and Body Protection: Wear a lab coat and appropriate protective clothing. Avoid contact

with skin and eyes.[2]

Handling and Storage
Handle SMD-3040 in a well-ventilated area, preferably in a chemical fume hood, to avoid the

formation of dust and aerosols.[2]

Use non-sparking tools and take measures to prevent electrostatic discharge.[2]

Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[2]

First-Aid Measures
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If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[2]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing. Consult a doctor.[2]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a doctor.[2]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[2]

Mechanism of Action: PROTAC-Mediated
Degradation
SMD-3040 is a Proteolysis Targeting Chimera (PROTAC) that selectively degrades the

SMARCA2 protein.[1][3] Understanding its mechanism is key to appreciating its biological

significance and handling considerations.

PROTAC Signaling Pathway
PROTACs are bifunctional molecules that bring a target protein and an E3 ubiquitin ligase into

close proximity. This induced proximity facilitates the ubiquitination of the target protein,

marking it for degradation by the proteasome. SMD-3040 contains a ligand for SMARCA2, a

linker, and a ligand for the Von Hippel-Lindau (VHL) E3 ligase.[1][3]
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SMD-3040 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394814#smd-3040-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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